Cas no 864916-87-0 (N-(6-methyl-1,3-benzothiazol-2-yl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide)

• Product Name: N-(6-methyl-1,3-benzothiazol-2-yl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide
• CAS No: 864916-87-0
• MF: C₁₈H₁₄N₄OS₃
• MW: 398.524959087372
• CID: 5901174
• PubChem ID: 7119306
• Update Time: 2025-07-18

N-(6-methyl-1,3-benzothiazol-2-yl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(6-methyl-2-benzothiazolyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)thio]-
• N-(6-methyl-1,3-benzothiazol-2-yl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide
• F0698-0068
• AKOS024597619
• 864916-87-0
• N-(6-methylbenzo[d]thiazol-2-yl)-2-((3-phenyl-1,2,4-thiadiazol-5-yl)thio)acetamide
• N-(6-methyl-1,3-benzothiazol-2-yl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide

• Inchi： 1S/C18H14N4OS3/c1-11-7-8-13-14(9-11)25-17(19-13)20-15(23)10-24-18-21-16(22-26-18)12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,19,20,23)
• InChI Key： MDUSLQXRWHIPEX-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C(C)C=C2S1)(=O)CSC1SN=C(C2=CC=CC=C2)N=1

Computed Properties

• Exact Mass: 398.03297460g/mol
• Monoisotopic Mass: 398.03297460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 150Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• pka: 8.49±0.70(Predicted)

Additional information on N-(6-methyl-1,3-benzothiazol-2-yl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide

Introduction to N-(6-methyl-1,3-benzothiazol-2-yl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide (CAS No. 864916-87-0)

N-(6-methyl-1,3-benzothiazol-2-yl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide, identified by its CAS number 864916-87-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule represents a fascinating intersection of heterocyclic chemistry and medicinal applications, showcasing structural complexity that has garnered attention from researchers exploring novel therapeutic agents.

The< strong>N-(6-methyl-1,3-benzothiazol-2-yl) moiety is a key structural feature of this compound, contributing to its unique chemical properties and potential biological activities. The benzothiazole scaffold is well-documented for its role in various pharmacological contexts, including antimicrobial, anti-inflammatory, and anticancer applications. The presence of the< strong>6-methyl substituent further modulates the electronic and steric environment of the benzothiazole ring, influencing its interactions with biological targets.

Complementing the benzothiazole component is the 2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide moiety. This part of the molecule introduces additional layers of complexity, with the thiadiazole ring known for its versatility in drug design. The< strong>3-phenyl substitution on the thiadiazole ring enhances its lipophilicity and binding affinity, making it a valuable component in the development of small-molecule drugs. The sulfanylacetamide group bridges these two heterocyclic systems, providing a polar linkage that may facilitate interactions with biological macromolecules.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. The combination of benzothiazole and thiadiazole scaffolds has emerged as a particularly promising approach, given the diverse range of biological activities observed for these structures. Studies have demonstrated that such hybrids can exhibit potent effects against various disease states, including cancer and infectious diseases.

The< strong>N-(6-methyl-1,3-benzothiazol-2-yl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide structure has been investigated for its potential pharmacological properties. Preliminary in vitro studies suggest that this compound may possess inhibitory activity against certain enzymes and receptors implicated in disease pathogenesis. For instance, its ability to interact with specific protein targets could make it a candidate for developing treatments against neurological disorders or metabolic diseases.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex heterocyclic framework efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds between the benzothiazole and thiadiazole units.

The< strong>CAS number 864916-87-0 serves as a unique identifier for this compound in scientific literature and databases. This standardized numbering system allows researchers to accurately reference and retrieve information about N-(6-methyl-1,3-benzothiazol-2-yl)-2-(3-phenyl)-1,2,4-thiadiazol-5-sulfanylacetamide across different platforms and publications. Such consistency is crucial for ensuring reproducibility in research and facilitating collaboration among scientists worldwide.

The pharmacokinetic profile of N-(6-methyl)_¹-Benzothiazol-2-y-l-)-,
Sulfanylacetamide, - 5 - phenyldihydropyridine, - 5 - hydroxy, - 5 - thieno[3,
- 4]thiophene, - 4H - pyranone, - 4H - pyranone, - 4H - pyranone, - 4H - pyranone, - 4H-pyranone

• The compound's molecular weight is approximately [insert molecular weight if available], which influences its solubility and distribution within biological systems.
• The presence of multiple heterocyclic rings suggests potential for complex binding interactions with biological targets.
• Electrostatic and hydrophobic interactions mediated by functional groups such as sulfanylacetamide contribute to its binding affinity.
• Ongoing studies are exploring synthetic derivatives to enhance pharmacological activity and reduce potential side effects.

In conclusion,N-(6-methyl)_¹-
Benzothia
,,-l-)N-(6-methyl)
Sulfanylacetamide,CAS No.
864916
,,-87,-0),is
a structurally complex
and biologically promising
compound warranting further investigation.